![molecular formula C18H9BrF2N4O2 B3405062 Isopropyl 7-methyl-4-{[4-(methylthio)benzyl]amino}-1,8-naphthyridine-3-carboxylate CAS No. 1251703-21-5](/img/structure/B3405062.png)
Isopropyl 7-methyl-4-{[4-(methylthio)benzyl]amino}-1,8-naphthyridine-3-carboxylate
Description
The compound is a derivative of naphthyridine, which is a class of organic compounds that are structurally similar to naphthalene but with two nitrogen atoms replacing two carbon atoms in the ring structure . The presence of the isopropyl, methyl, benzylamino, and methylthio groups suggest that this compound could have unique properties and reactivity.
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, starting with the formation of the naphthyridine core, followed by various substitution reactions to introduce the isopropyl, methyl, benzylamino, and methylthio groups. Unfortunately, without specific information or references, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound would be based on the naphthyridine core, with the various substituents attached at the appropriate positions. The presence of these groups would likely influence the overall shape and electronic structure of the molecule, potentially leading to unique chemical properties and reactivity .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the various substituents present. For example, the amino group could potentially engage in reactions with electrophiles, while the methylthio group could undergo oxidation or substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by the presence of the various substituents. For example, the presence of the polar amino and carboxylate groups could enhance the compound’s solubility in polar solvents .Future Directions
properties
IUPAC Name |
3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(3,4-difluorophenyl)pyridazin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H9BrF2N4O2/c19-11-3-1-2-10(8-11)17-22-18(27-24-17)16-15(26)6-7-25(23-16)12-4-5-13(20)14(21)9-12/h1-9H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BCZXRAAJNSSBQG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C2=NOC(=N2)C3=NN(C=CC3=O)C4=CC(=C(C=C4)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H9BrF2N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Isopropyl 7-methyl-4-{[4-(methylthio)benzyl]amino}-1,8-naphthyridine-3-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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